2-[2-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]benzimidazol-1-yl]-N-phenyl-N-propan-2-ylacetamide

• IUPAC Name: 2-[2-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]benzimidazol-1-yl]-N-phenyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C29H30N4O2/c1-20(2)33(24-9-5-4-6-10-24)28(35)19-32-26-12-8-7-11-25(26)30-29(32)22-17-27(34)31(18-22)23-15-13-21(3)14-16-23/h4-16,20,22H,17-19H2,1-3H3
• InChI Key: IHLODKQNQDUQFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(=O)N(C5=CC=CC=C5)C(C)C
• Molecular Formula: C29H30N4O2
• Molecular Weight: 466.6 g/mol

Description

Benzimidazole derivatives are a class of compounds that have a wide range of applications in medicinal chemistry. They are known for their antimicrobial, antiviral, and anticancer activities. The specific compound you’re asking about seems to be a complex derivative of benzimidazole, but without specific studies or data on this compound, it’s hard to provide a detailed description.

Chemical Reactions Analysis

Benzimidazole derivatives can undergo a variety of chemical reactions, depending on the functional groups present. They can participate in reactions such as alkylation, acylation, and various types of condensation reactions.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of the compound “2-{2-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]-1H-1,3-benzodiazol-1-yl}-N-phenyl-N-(propan-2-yl)acetamide”, also known as “STK895247” or “F3141-0138”:

Pharmacological Research

This compound has shown potential in pharmacological studies due to its unique structure, which may interact with various biological targets. .

Neuroscience Studies

Given its structural properties, STK895247 can be utilized in neuroscience research to study its effects on the central nervous system. .

Cancer Research

The compound’s potential anti-cancer properties make it a candidate for cancer research. .

Anti-inflammatory Applications

STK895247 may possess anti-inflammatory properties, making it useful in research focused on inflammatory diseases. .

Antimicrobial Research

This compound can be explored for its antimicrobial properties. .

Drug Metabolism and Pharmacokinetics

STK895247 can be used in studies related to drug metabolism and pharmacokinetics. .

Synthetic Chemistry

STK895247 can be a valuable compound in synthetic chemistry research. It can be used to develop new synthetic routes and methodologies, contributing to the advancement of organic synthesis techniques.

These applications highlight the versatility and potential of STK895247 in various fields of scientific research. If you have any specific area you would like to delve deeper into, feel free to let me know!

Pharmacological ResearchNeuroscience StudiesCancer ResearchAnti-inflammatory ApplicationsAntimicrobial ResearchDrug Metabolism and Pharmacokinetics : Molecular Docking Studies : Synthetic Chemistry

Mechanism of Action

The mechanism of action of benzimidazole derivatives in biological systems is diverse and depends on the specific compound. Some benzimidazole derivatives act as enzyme inhibitors, while others may interact with DNA or other biological targets.

Future Directions

The field of benzimidazole derivatives is a vibrant area of research, with new compounds being synthesized and tested for various biological activities. Future research may focus on synthesizing new derivatives, understanding their mechanisms of action, and optimizing their properties for medicinal use.